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Compound of Interest

Compound Name: Silver arsenate

Cat. No.: B081996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver arsenate (Ag₃AsO₄) is an inorganic compound with a distinct brick-red to brown

coloration.[1] Historically, its most notable application has been in the field of analytical

chemistry for the qualitative detection of arsenate ions in solution, where its precipitation serves

as a clear visual indicator.[2][3] While its direct application in drug development is virtually

nonexistent due to the inherent toxicity of arsenic-containing compounds, a thorough

understanding of its properties and chemical behavior remains pertinent for toxicological

studies and in the broader context of inorganic chemistry. This guide provides a detailed

overview of the chemical formula, properties, synthesis, and analysis of silver arsenate.

Chemical Formula and Properties
The chemical formula for silver arsenate is Ag₃AsO₄.[2] It is composed of silver cations (Ag⁺)

and arsenate anions (AsO₄³⁻).

Physical and Chemical Properties
A summary of the key physical and chemical properties of silver arsenate is presented in the

table below for easy reference.
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Property Value Reference(s)

Molar Mass 462.52 g/mol [2]

Appearance
Brick red to brown

powder/lumps
[1][2]

Density 6.657 g/cm³ [2]

Melting Point 830 °C (decomposes) [2]

Solubility in Water 0.64 mg/L [2]

Solubility Product (Ksp) 1.03 × 10⁻²² [2]

Solubility in other solvents
Soluble in acids and aqueous

ammonia
[2]

Crystal Structure Cubic [2]

Stability Sensitive to light

Experimental Protocols
Synthesis of Silver Arsenate via Precipitation
This protocol describes the laboratory-scale synthesis of silver arsenate by the precipitation

reaction between silver nitrate and a soluble arsenate salt, such as sodium arsenate.

Materials:

Silver nitrate (AgNO₃)

Disodium hydrogen arsenate (Na₂HAsO₄) or a similar soluble arsenate salt

Deionized water

Beakers

Stirring rod

Buchner funnel and filter paper
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Wash bottle

Drying oven

Procedure:

Solution Preparation:

Prepare a 0.3 M solution of silver nitrate by dissolving the appropriate amount of AgNO₃ in

deionized water.

Prepare a 0.1 M solution of disodium hydrogen arsenate by dissolving the appropriate

amount of Na₂HAsO₄ in deionized water.

Precipitation:

Slowly add the silver nitrate solution to the sodium arsenate solution while continuously

stirring.

A brick-red precipitate of silver arsenate will form immediately. The reaction is as follows:

3AgNO₃(aq) + Na₂HAsO₄(aq) → Ag₃AsO₄(s) + 2NaNO₃(aq) + HNO₃(aq)

Digestion and Filtration:

Gently heat the mixture to approximately 60-70°C and maintain this temperature for about

30 minutes, stirring occasionally. This process, known as digestion, encourages the

formation of larger, more easily filterable crystals.

Allow the precipitate to settle, then decant the supernatant.

Wash the precipitate several times with deionized water by decantation.

Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

Purification and Drying:

Wash the collected precipitate on the filter paper with small portions of deionized water to

remove any remaining soluble salts.
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Transfer the purified silver arsenate to a watch glass and dry in an oven at a temperature

of 100-110°C until a constant weight is achieved.

Storage:

Store the dried silver arsenate in a dark, well-sealed container, as it is sensitive to light.

Qualitative Analysis of Arsenate
This protocol outlines the classic qualitative test for the presence of arsenate ions in an

aqueous sample.

Materials:

Test solution (suspected to contain arsenate ions)

Silver nitrate (AgNO₃) solution (e.g., 0.1 M)

Dilute nitric acid (HNO₃)

Ammonium hydroxide (NH₄OH) solution

Test tubes

Procedure:

To a small volume of the test solution in a test tube, add a few drops of silver nitrate solution.

The formation of a chocolate-brown or reddish-brown precipitate suggests the presence of

arsenate ions (as Ag₃AsO₄).

To confirm, divide the precipitate into two portions.

To one portion, add dilute nitric acid. The silver arsenate precipitate should dissolve.

To the second portion, add ammonium hydroxide solution. The silver arsenate precipitate

should also dissolve.
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Mandatory Visualizations
Synthesis and Analysis Workflow
The following diagram illustrates the workflow for the synthesis of silver arsenate and its

subsequent use in the qualitative analysis of arsenate ions.

Workflow for Silver Arsenate Synthesis and Qualitative Analysis
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Caption: Synthesis and qualitative analysis workflow for silver arsenate.

Toxicity and Safety
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Silver arsenate is highly toxic and carcinogenic.[4] It is toxic if swallowed or inhaled.[4] Due to

its arsenic content, it is classified as a hazardous substance and a marine pollutant. All

handling of silver arsenate should be conducted in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, must be worn.[3] Care should be taken to avoid the generation of dust. All waste

containing silver arsenate must be disposed of as hazardous waste according to institutional

and national regulations.

Concluding Remarks
Silver arsenate remains a compound of interest primarily within the realms of analytical and

inorganic chemistry. Its synthesis is a straightforward example of a precipitation reaction, and

its characteristic color makes it a useful, albeit historically significant, tool for the qualitative

detection of arsenate. For researchers in toxicology and environmental science, understanding

the properties and formation of silver arsenate is crucial for assessing arsenic speciation and

contamination. However, its high toxicity precludes its use in any therapeutic or drug

development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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